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Compound of Interest

Compound Name: Dimethyl carbate

cat. No.: B1252131

IUPAC Name: dimethyl (1R,2S,3R,4S)-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate[1][2]

This technical guide provides a comprehensive overview of Dimethyl carbate, an active
ingredient primarily used as an insect repellent. The document details its chemical properties,
synthesis, toxicological data, and known applications, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

Dimethyl carbate is a dicarboxylic acid ester.[3] The compound is a viscous, syrupy liquid in its
usual form but can exist as crystals when highly purified.[4] It is practically insoluble in water

but soluble in common organic solvents, with a solubility of approximately 6% in kerosene and
mineral oils.[4]
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Property Value Reference
Molecular Formula C11H1404 [31[4]
Molar Mass 210.23 g/mol [31[4]
Melting Point 38 °C (when very pure) [2][4]

137 °C at 12.5 mmHg; 130 °C
Boiling Point at 9 mmHg; 115 °C at 1.5 [4]

mmHg

_ 1.164 g/cm3 (at 21 °C relative
Density s [2]4]
to water at 4 °C); 1.4852 g/cm3

Refractive Index 1.4852 (at 20 °C) [4]

Synthesis of Dimethyl Carbate

The primary method for synthesizing Dimethyl carbate is through a Diels-Alder reaction. This
reaction involves the [4+2] cycloaddition of a conjugated diene (cyclopentadiene) and a
dienophile (dimethyl maleate).[1][2] An alternative pathway involves the Diels-Alder
condensation of cyclopentadiene with maleic anhydride, followed by esterification of the
resulting anhydride to yield Dimethyl carbate.[4]

A general procedure for a Diels-Alder reaction involving cyclopentadiene is as follows. Note
that specific reaction conditions for the synthesis of Dimethyl carbate may vary.

o Preparation of Cyclopentadiene: Cyclopentadiene is typically obtained by the thermal
cracking of its dimer, dicyclopentadiene. This is done by heating the dimer, which retro-Diels-
Alder reaction to yield the monomer. The freshly distilled cyclopentadiene must be used
immediately as it readily dimerizes back at room temperature.

o Reaction Setup: The dienophile, dimethyl maleate, is dissolved in a suitable solvent (e.g.,
toluene, ethyl acetate) in a reaction flask.[5] The flask is often cooled in an ice bath.

o Addition of Diene: Freshly distilled cyclopentadiene is added portion-wise to the solution of
dimethyl maleate.
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e Reaction: The reaction is often exothermic.[6] The mixture is stirred at a controlled
temperature (e.g., room temperature or slightly elevated) for a specified period to ensure
complete reaction. Reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Workup and Purification: After the reaction is complete, the solvent is typically removed
under reduced pressure. The crude product can then be purified by methods such as
crystallization or column chromatography to obtain pure Dimethyl carbate.

Synthesis of Dimethyl Carbate via Diels-Alder Reaction
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Caption: Synthesis of Dimethyl Carbate.

Toxicological Data

Toxicological studies have been conducted to determine the acute toxicity of Dimethyl
carbate. The median lethal dose (LD50) has been established for oral and dermal routes in
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animal models. Caution is advised as it can cause central nervous system excitation followed
by depression.[4]

Test Species Route LD50 Reference
Acute Toxicity Mouse Oral 1.4 ml/kg [4]
Acute Toxicity Rat Oral 1.0 ml/kg [4]
Acute Toxicity Rat Dermal 10.0 ml/kg [4]

Application as an Insect Repellent

Dimethyl carbate is primarily used as an insect repellent.[1][3][4] It is effective against various
insects, although detailed quantitative efficacy data against specific species is not extensively
available in the provided search results.

The precise mechanism of action for Dimethyl carbate as an insect repellent is not well-
documented in the provided search results. However, the general mechanism for insect
repellents involves interaction with the insect's olfactory system to disrupt the host-seeking
behavior. Some repellents are known to act on specific odorant receptors (ORs) or other
chemoreceptors.[7]

There is some indication that carbamates, as a class of compounds, may have their effects
potentiated by other repellents like DEET through interactions with insect muscarinic
acetylcholine receptors (MAChRS).[8][9] This potentiation can increase the anticholinesterase
activity of the carbamate.[8][9] However, it is important to note that this information is for
carbamates in general and not specifically for Dimethyl carbate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.drugfuture.com/chemdata/dimethyl-carbate.html
https://www.drugfuture.com/chemdata/dimethyl-carbate.html
https://www.drugfuture.com/chemdata/dimethyl-carbate.html
https://www.drugfuture.com/chemdata/dimethyl-carbate.html
https://www.benchchem.com/product/b1252131?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-Carbonate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-carbate
https://www.drugfuture.com/chemdata/dimethyl-carbate.html
https://www.benchchem.com/product/b1252131?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4594586/
https://www.researchgate.net/publication/276459433_The_Repellent_DEET_Potentiates_Carbamate_Effects_via_Insect_Muscarinic_Receptor_Interactions_An_Alternative_Strategy_to_Control_Insect_Vector-Borne_Diseases
https://pubmed.ncbi.nlm.nih.gov/25961834/
https://www.researchgate.net/publication/276459433_The_Repellent_DEET_Potentiates_Carbamate_Effects_via_Insect_Muscarinic_Receptor_Interactions_An_Alternative_Strategy_to_Control_Insect_Vector-Borne_Diseases
https://pubmed.ncbi.nlm.nih.gov/25961834/
https://www.benchchem.com/product/b1252131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Postulated Mechanism of Insect Repellency
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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